![molecular formula C18H14FN3OS B2789543 N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-fluorobenzamide CAS No. 872630-11-0](/img/structure/B2789543.png)
N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-fluorobenzamide
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Overview
Description
“N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-fluorobenzamide” is a complex organic compound. It contains an imidazo[2,1-b]thiazole ring, which is a type of azole, a class of five-membered nitrogen-containing heterocycles . Imidazo[2,1-b]thiazoles are known to have a broad range of pharmaceutical applications, including as anticancer and antiviral drugs, antioxidants, immunomodulatory and tuberculostatic agents .
Scientific Research Applications
Anticancer Agents
Imidazole derivatives have shown potential as anticancer agents . For example, 1-phenyl-2-(6-phenyl-5,6-dihydroimidazo[2,1-b]thiazol-6-yl)ethanone has shown moderate ability to suppress the growth of kidney cancer cells, with a weaker effect on the cell lines of prostate cancer, colon cancer, and leukemia .
Antimicrobial and Antibacterial Agents
5,6-dihydroimidazo[2,1-b][1,3]thiazoles exhibit high levels of antimicrobial and antibacterial activity . This makes them potential candidates for the development of new antimicrobial and antibacterial drugs.
Anti-inflammatory Agents
Imidazole derivatives also exhibit anti-inflammatory properties . This suggests potential applications in the treatment of inflammatory diseases.
Antiviral Drugs
Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications, including as antiviral drugs .
Antioxidants
Imidazole derivatives have been found to exhibit antioxidant properties . This suggests potential applications in health supplements and the food industry.
Immunomodulatory Agents
Derivatives of the fused imidazo[2,1-b][1,3]thiazole ring system include well-known compounds with a broad range of pharmaceutical applications as immunomodulatory agents .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . This suggests that the compound could potentially interact with a variety of targets, depending on the specific biological activity it exhibits.
Mode of Action
Based on the known properties of imidazole derivatives , it can be inferred that the compound likely interacts with its targets in a way that modulates their function, leading to the observed biological activities.
Biochemical Pathways
Given the wide range of biological activities associated with imidazole derivatives , it is likely that this compound affects multiple biochemical pathways. The exact pathways and their downstream effects would depend on the specific biological activity of the compound.
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.
Result of Action
Based on the known biological activities of imidazole derivatives , it can be inferred that the compound likely induces changes at the molecular and cellular level that result in the observed biological activities.
Future Directions
The future directions for research on this compound could involve exploring its potential uses, particularly in the field of medicine given the known biological activities of imidazo[2,1-b]thiazoles . Further studies could also focus on optimizing its synthesis process and investigating its physical and chemical properties in more detail.
properties
IUPAC Name |
N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14FN3OS/c19-15-7-2-1-6-14(15)17(23)20-13-5-3-4-12(10-13)16-11-22-8-9-24-18(22)21-16/h1-7,10-11H,8-9H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNNQFHDXQLAPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(=CN21)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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